Cas no 63824-98-6 (Benzamide, 4-methyl-N-(4-pyridinylmethyl)-)
63824-98-6 structure
Product Name:Benzamide, 4-methyl-N-(4-pyridinylmethyl)-
CAS No:63824-98-6
MF:C14H14N2O
MW:226.273763179779
CID:425641
PubChem ID:3117800
Update Time:2025-04-19
Benzamide, 4-methyl-N-(4-pyridinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 4-methyl-N-(4-pyridinylmethyl)-
- N-(4-pyridylmethyl)-p-methylbenzamide
- DRDAVHQVXASJGL-UHFFFAOYSA-N
- AKOS000596957
- DTXSID50968323
- (4-METHYLPHENYL)-N-(4-PYRIDYLMETHYL)FORMAMIDE
- Oprea1_844663
- MS-8346
- 5356-40-1
- 4-methyl-N-(pyridin-4-ylmethyl)benzamide
- 4-methyl-N-[(pyridin-4-yl)methyl]benzamide
- Oprea1_750360
- CB14493
- MFCD00784531
- CBMicro_011375
- 63824-98-6
- BIM-0011244.P001
- SMSF0005681
- SCHEMBL171661
-
- Inchi: 1S/C14H14N2O/c1-11-2-4-13(5-3-11)14(17)16-10-12-6-8-15-9-7-12/h2-9H,10H2,1H3,(H,16,17)
- InChI Key: DRDAVHQVXASJGL-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)NCC1C=CN=CC=1
Computed Properties
- Exact Mass: 226.11072
- Monoisotopic Mass: 226.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 42Ų
Experimental Properties
- Density: 1.131
- Boiling Point: 448.3°C at 760 mmHg
- Flash Point: 224.9°C
- Refractive Index: 1.587
- PSA: 41.99
Benzamide, 4-methyl-N-(4-pyridinylmethyl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
63824-98-6 (Benzamide, 4-methyl-N-(4-pyridinylmethyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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